Cas no 1040667-48-8 (8-(butylamino)-3-methyl-7-[2-(4-methylphenyl)-2-oxoethyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(butylamino)-3-methyl-7-[2-(4-methylphenyl)-2-oxoethyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 1040667-48-8
• MF: C₁₉H₂₃N₅O₃
• MW: 369.417623758316
• CID: 5913143
• Update Time: 2025-05-19

8-(butylamino)-3-methyl-7-[2-(4-methylphenyl)-2-oxoethyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(butylamino)-3-methyl-7-[2-(4-methylphenyl)-2-oxoethyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-(butylamino)-3-methyl-7-[2-(4-methylphenyl)-2-oxoethyl]purine-2,6-dione
• 1H-Purine-2,6-dione, 8-(butylamino)-3,7-dihydro-3-methyl-7-[2-(4-methylphenyl)-2-oxoethyl]-

• Inchi： 1S/C19H23N5O3/c1-4-5-10-20-18-21-16-15(17(26)22-19(27)23(16)3)24(18)11-14(25)13-8-6-12(2)7-9-13/h6-9H,4-5,10-11H2,1-3H3,(H,20,21)(H,22,26,27)
• InChI Key： RJPOWHVARXMYSK-UHFFFAOYSA-N
• SMILES： N1(CC(C2=CC=C(C)C=C2)=O)C2=C(N(C)C(=O)NC2=O)N=C1NCCCC

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 9.39±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 8-(butylamino)-3-methyl-7-[2-(4-methylphenyl)-2-oxoethyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 8-(butylamino)-3-methyl-7-[2-(4-methylphenyl)-2-oxoethyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 1040667-48-8)

The compound 8-(butylamino)-3-methyl-7-[2-(4-methylphenyl)-2-oxoethyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 1040667-48-8) is a structurally complex purine derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of a purine-2,6-dione core modified with a butylamino group and a 4-methylphenyl-substituted oxoethyl side chain. Its intricate architecture makes it a subject of interest for researchers exploring novel bioactive compounds, particularly in the fields of enzyme modulation and targeted drug design.

Recent trends in medicinal chemistry highlight growing interest in purine-based compounds due to their diverse biological activities. The presence of both hydrogen bond donors and acceptors in this molecule suggests potential interactions with various biological targets. Computational studies of similar structures indicate possible applications in developing selective kinase inhibitors, a hot topic in cancer research and inflammation treatment. The 4-methylphenyl moiety particularly attracts attention as it may influence the compound's pharmacokinetic properties, including membrane permeability and metabolic stability.

From a synthetic chemistry perspective, the 2,3,6,7-tetrahydro-1H-purine-2,6-dione scaffold presents interesting challenges and opportunities. Researchers investigating heterocyclic compound synthesis frequently search for innovative methods to construct such frameworks efficiently. The butylamino substitution at position 8 offers a handle for further derivatization, making this compound a valuable intermediate in medicinal chemistry programs. Current literature suggests that modifications at this position can dramatically alter biological activity profiles.

The physicochemical properties of CAS 1040667-48-8 warrant special consideration. Preliminary computational predictions indicate moderate lipophilicity (logP ~2-3) due to the balance between the polar purine-dione core and the hydrophobic butylamino and aryl substituents. This property profile aligns with current drug discovery paradigms favoring "beyond Rule of Five" molecules for challenging targets. The compound's molecular weight (~357 g/mol) and polar surface area (~90 Ų) place it within the acceptable range for many biological applications.

Analytical characterization of 8-(butylamino)-3-methyl-7-[2-(4-methylphenyl)-2-oxoethyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's structural integrity and purity - critical factors for research applications. The methylphenyl group produces distinctive signals in 1H NMR (aromatic protons around 7.2-7.8 ppm) while the purine-dione protons appear downfield due to hydrogen bonding.

In the context of current research trends, this compound's potential interactions with adenosine receptors or phosphodiesterase enzymes are particularly noteworthy. These targets have gained prominence in neuroscience and cardiovascular research, making derivatives like CAS 1040667-48-8 valuable tools for mechanistic studies. The scientific community continues to explore structure-activity relationships in this chemical space, with particular focus on how the oxoethyl linker influences target engagement.

Stability studies suggest that proper storage conditions (typically -20°C under inert atmosphere) maintain the integrity of 8-(butylamino)-3-methyl-7-[2-(4-methylphenyl)-2-oxoethyl]-purine-2,6-dione. The ketone functionality may require protection from strong reducing agents, while the dione moiety shows reasonable stability across physiological pH ranges. These characteristics make the compound suitable for various experimental conditions encountered in biological assays.

The commercial availability of CAS 1040667-48-8 through specialty chemical suppliers has facilitated its adoption in research laboratories worldwide. Current pricing reflects the compound's complexity and the multi-step synthesis required for its production. Researchers often inquire about scalable synthetic routes to this and related N-substituted purine diones, indicating strong interest in structure-activity exploration within this chemical class.

From a safety perspective, standard laboratory precautions are recommended when handling this compound. While not classified as hazardous under current regulations, proper personal protective equipment should be used due to the limited toxicological data available. The scientific community continues to investigate the biological properties of such modified purines, with particular attention to their therapeutic potential and selectivity profiles.

Future research directions for 8-(butylamino)-3-methyl-7-[2-(4-methylphenyl)-2-oxoethyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione may include detailed pharmacological characterization, formulation studies, and exploration of prodrug strategies. The compound's structural features position it as a promising scaffold for further optimization, particularly in programs targeting protein-protein interactions or allosteric modulation - two rapidly growing areas in drug discovery.